Cas no 131849-07-5 (7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one)

• Product Name: 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one
• CAS No: 131849-07-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD22063605
• CID: 1104629
• PubChem ID: 15063393
• Update Time: 2025-05-23

7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one
• 7,8-dihydro-6H-pyrido[1,2-a]indol-9-one
• DB-399799
• Pyrido[1,2-a]indol-9(6H)-one, 7,8-dihydro-
• 131849-07-5
• DTXSID20567721
• SCHEMBL9387355
• FWPNDEPXGQHQOS-UHFFFAOYSA-N
• 7,8-dihydropyrido[1,2-a]indol-9(6H)-one
• 6H,7H,8H,9H-PYRIDO[1,2-A]INDOL-9-ONE

• MDL： MFCD22063605
• Inchi： 1S/C12H11NO/c14-12-6-3-7-13-10-5-2-1-4-9(10)8-11(12)13/h1-2,4-5,8H,3,6-7H2
• InChI Key： FWPNDEPXGQHQOS-UHFFFAOYSA-N
• SMILES： O=C1CCCN2C3C=CC=CC=3C=C21

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one

Exploring the Potential of 7,8-Dihydro-Pyrido[1,2-a]Indol-9(6H)-one: A Comprehensive Overview

The compound 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one (CAS No. 131849-07-5) has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrrole derivatives, which have garnered substantial attention due to their unique structural features and promising biological activities. The Pyrido[1,2-a]indole scaffold is particularly notable for its potential in drug discovery and development.

Recent studies have highlighted the antioxidant properties of 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one, making it a candidate for applications in combating oxidative stress-related diseases. Researchers have employed advanced spectroscopic techniques to elucidate the molecular mechanisms underlying its antioxidant activity. These findings underscore the importance of this compound in the development of novel therapeutic agents.

In addition to its antioxidant properties, 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one has shown potential in the field of anticancer research. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways. The compound's ability to modulate these pathways suggests its role in the development of targeted therapies for various malignancies.

The synthesis of 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, making it more efficient and scalable. These improvements are crucial for meeting the growing demand for this compound in both academic and industrial settings.

Furthermore, the structural versatility of Pyrido[1,2-a]indole derivatives has led to their exploration in other therapeutic areas such as neurodegenerative diseases and inflammation. By modifying the substituents on the indole ring or introducing additional functional groups, researchers can fine-tune the biological properties of these compounds.

From an environmental perspective, there is a growing interest in understanding the ecotoxicological effects of 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one. Studies are being conducted to assess its potential impact on aquatic ecosystems and develop strategies for safe handling and disposal.

In conclusion, 7,8-dihydro-Pyrido[1,2-a]indol-9(6H)-one (CAS No. 131849-07-5) represents a promising molecule with diverse applications in drug discovery and environmental science. Its unique chemical structure and versatile biological properties make it a focal point for ongoing research efforts. As new insights emerge from cutting-edge studies, this compound is expected to play an increasingly important role in advancing medical treatments and environmental sustainability.